2,2-dimethyl-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide

• IUPAC Name: 2,2-dimethyl-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C16H20N2OS/c1-10-6-8-12(9-7-10)13-11(2)20-15(17-13)18-14(19)16(3,4)5/h6-9H,1-5H3,(H,17,18,19)
• InChI Key: UZLZCYKJLUNULD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C(C)(C)C)C
• Molecular Formula: C16H20N2OS
• Molecular Weight: 288.4 g/mol

Description

2,2-dimethyl-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide, also known as 2,2-Dimethyl-N-(5-methyl-4-methylphenyl)-1,3-thiazol-2-yl)propanamide, is a synthetic compound that has been studied for its potential applications in scientific research. This compound was first synthesized in the early 2000s and has since been used in various studies for its potential to act as a drug target or to serve as a model compound for other research applications.

Scientific Research Applications

2,2-dimethyl-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide-N-(5-methyl-4-methylphenyl)-1,3-thiazol-2-yl)propanamide has been used in various scientific research applications. For example, it has been used to study the effects of chemical modifications on the activity of enzymes, as well as to investigate the influence of metal ions on the activity of enzymes. Additionally, this compound has been used to study the role of hydrogen bonding in the binding of ligands to proteins, as well as to investigate the effects of changes in the structure of proteins on their function.

Mechanism of Action

The mechanism of action of 2,2-dimethyl-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide-N-(5-methyl-4-methylphenyl)-1,3-thiazol-2-yl)propanamide is not yet fully understood. However, it is known that this compound binds to certain proteins, such as enzymes, and can modify their activity. Specifically, it is thought that this compound binds to the active site of the enzyme and modifies its activity by either blocking or activating its catalytic activity. Additionally, it is thought that this compound can also bind to other proteins, such as receptors, and modify their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2-dimethyl-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide-N-(5-methyl-4-methylphenyl)-1,3-thiazol-2-yl)propanamide are not yet fully understood. However, it is known that this compound can bind to certain proteins, such as enzymes, and can modify their activity. Specifically, it is thought that this compound binds to the active site of the enzyme and modifies its activity by either blocking or activating its catalytic activity. Additionally, it is thought that this compound can also bind to other proteins, such as receptors, and modify their activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,2-dimethyl-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide-N-(5-methyl-4-methylphenyl)-1,3-thiazol-2-yl)propanamide in laboratory experiments is that it is relatively easy to synthesize and can be stored for a long period of time without degrading. Additionally, this compound is relatively stable and can be used in a variety of experiments, including those involving enzymes and receptors. However, one of the major limitations of using this compound in laboratory experiments is that its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for research involving 2,2-dimethyl-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide-N-(5-methyl-4-methylphenyl)-1,3-thiazol-2-yl)propanamide. For example, further research is needed to better understand the mechanism of action of this compound and its effects on biochemical and physiological processes. Additionally, further research is needed to investigate the potential applications of this compound in drug discovery and development. Finally, further research is needed to investigate the potential uses of this compound in other scientific research applications, such as those involving enzymes and receptors.

Synthesis Methods

2,2-dimethyl-N-[5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide-N-(5-methyl-4-methylphenyl)-1,3-thiazol-2-yl)propanamide can be synthesized via a three-step process. The first step involves the reaction of 5-methyl-4-methylphenyl-1,3-thiazol-2-yl)propanamide with dimethylformamide in the presence of a base, such as sodium hydroxide. The second step involves the reaction of the resulting product with sodium hydroxide in the presence of a base, such as potassium carbonate. The third and final step involves the reaction of the resulting product with dimethyl sulfoxide in the presence of a base, such as sodium hydroxide.